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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944

3-Pentanol, also known as pentan-3-ol or diethyl carbinol, is an isomer of amyl alcohol.[1] It is
a colorless liquid at room temperature.[1][2] The quantitative physical and chemical properties
of 3-Pentanol are summarized below for ease of reference.

Property Value Source(s)
IUPAC Name pentan-3-ol [2]
Molecular Formula CsH120 [1112]

Molar Mass 88.15 g/mol [1][2]

Boiling Point 115.3-116 °C [11[2][3][41[5]
Melting Point -63.68 °C to -75 °C [11[3][6]

-8 °C (Note: Discrepancy in
[2][5]

reported values)

Density 0.815 g/mL at 25 °C [11[3]
Solubility in Water 5.5 g/100 mL (at 30 °C) [2][5]16]
Flash Point 30°C [5][6]
Autoignition Temp. 360 °C [2]
Refractive Index n20/D 1.410
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Note on Melting Point Discrepancy: There is a notable variance in the reported melting point of
3-Pentanol in the literature. While some sources indicate a melting point of approximately -8
°C[2][5], other reputable databases report values in the range of -64 °C to -75 °C.[1][3][4][6]
This discrepancy may arise from differences in experimental conditions or the purity of the
samples analyzed. For critical applications, experimental verification is recommended.

Experimental Protocols

The determination of boiling and melting points are fundamental procedures for verifying the
identity and purity of a chemical substance.[7][8] The following sections detail standardized
methodologies for these measurements.

Protocol for Boiling Point Determination (Capillary
Method)

The capillary method, also known as the Siwoloboff method, is a micro-scale technique suitable
for determining the boiling point of small liquid samples.[9]

Apparatus:

e Thiele tube or a melting point apparatus (e.g., Mel-Temp)
» High-boiling point oil (e.g., mineral oil)

e Thermometer

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

e Bunsen burner or heating mantle

Procedure:

o Sample Preparation: Add a few drops of 3-Pentanol into the small test tube to a depth of
approximately 1-2 cm.
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o Capillary Insertion: Place the capillary tube, with its open end downwards, into the liquid
sample.

o Apparatus Assembly: Attach the test tube to the thermometer. The base of the test tube
should be aligned with the thermometer's bulb.

e Heating: Immerse the assembly in a Thiele tube filled with oil, ensuring the sample is below
the oil level.[10] Begin heating the side arm of the Thiele tube gently and with constant
stirring to ensure uniform heat distribution.[9]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Upon reaching the boiling point, a rapid and continuous stream
of bubbles will emerge from the capillary's open end.[10]

o Measurement: Remove the heat source once a vigorous stream of bubbles is observed. As
the apparatus cools, the rate of bubbling will slow down. The boiling point is the temperature
at which the bubbling ceases and the liquid is drawn into the capillary tube.[10]

 Verification: Record the temperature. For accuracy, allow the apparatus to cool sufficiently
and repeat the determination.

Protocol for Melting Point Determination

Since 3-Pentanol is a liquid at room temperature, this protocol would apply to substances that
are solid under standard conditions. However, the principle is crucial for general laboratory
practice and assessing the purity of solid derivatives of 3-Pentanol. The melting point is
determined as a temperature range.[11] Pure crystalline compounds typically exhibit a sharp
melting range of 0.5-1.0 °C, whereas impurities depress the melting point and broaden the
range.[7][12]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or DigiMelt) or a Thiele tube setup
o Capillary tubes (open at one end)

e Thermometer
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Sample (must be solid, dry, and finely powdered)

Procedure:

Sample Preparation: Ensure the solid sample is completely dry and finely powdered to allow
for uniform heating.

Capillary Packing: Press the open end of a capillary tube into the powdered sample. A small
amount of solid (2-3 mm in height) should be forced into the tube. Tap the sealed end of the
tube on a hard surface to compact the sample at the bottom.[13]

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus.

Initial Heating: If the approximate melting point is unknown, perform a rapid determination by
heating at a high rate (e.g., 10-20 °C per minute) to find an approximate range.[13]

Accurate Measurement: For an accurate measurement, use a fresh sample and begin
heating rapidly until the temperature is about 15-20 °C below the approximate melting point
found in the previous step. Then, reduce the heating rate to approximately 1-2 °C per
minute.[7]

Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range). Continue heating slowly and record the temperature at
which the last crystal of the solid melts completely (the end of the melting range).[7][11]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described

above.
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Caption: Experimental workflow for boiling point determination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b084944?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start

Prepare Sample:
Dry and powder solid

Pack Capillary Tube
(2-3 mm height)

Place in Apparatus

Optional: Heat Rapidly
for approximate M.P.

Use fresh sample

Heat Slowly (1-2 °C/min)
Near Expected M.P.

Observe Ti:
First liquid drop appears

l

Observe Taz:
All solid has melted

'

Record Melting Range
(T1-T2)

'

End

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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